Cas no 4873-09-0 (Allyl 4-Methylbenzenesulfonate)

Allyl 4-Methylbenzenesulfonate structure
4873-09-0 structure
Product name:Allyl 4-Methylbenzenesulfonate
CAS No:4873-09-0
MF:C10H12O3S
MW:212.265481948853
MDL:MFCD00093777
CID:95394
PubChem ID:78587

Allyl 4-Methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • Allyl toluene-4-sulfonate
    • Allyl p-toluenesulfonate
    • allyl p-toluenesulphonate
    • 4-Mehtylbenzenesulfonic acid 2-propenyl
    • 4-Mehtylbenzenesulfonic acid allyl
    • p-Toluenesulfonic acid allyl
    • p-Toluenesulfonic acid allyl ester
    • 4-methylbenzenesulfonic acid allyl ester
    • Allyl 4-methylbenzenesulfonate
    • prop-2-enyl 4-methylbenzenesulfonate
    • allyl 4-methylbenzensulfonate
    • allyl tosylate
    • prop-2-en-1-yl 4-methylbenzenesulfonate
    • 5XQB2N49MR
    • SY318712
    • Allyl p-toluenesulfonate, >=95.0% (GC)
    • MFCD00093777
    • SCHEMBL169846
    • CS-0137209
    • BS-16894
    • FT-0635466
    • NS00031821
    • allyl4-methylbenzenesulfonate
    • prop-2-en-1-yl 4-methylbenzene-1-sulfonate
    • 4873-09-0
    • AKOS005259439
    • EN300-2190612
    • D81780
    • DTXSID40197600
    • ZSBJCQGJFPHZRC-UHFFFAOYSA-N
    • EINECS 225-480-0
    • UNII-5XQB2N49MR
    • allyl p-toluene sulfonate
    • allyl-p-toluene sulphonate
    • DB-007243
    • Allyltoluene-4-sulfonate
    • Allyl 4-Methylbenzenesulfonate
    • MDL: MFCD00093777
    • Inchi: InChI=1S/C10H12O3S/c1-3-8-13-14(11,12)10-6-4-9(2)5-7-10/h3-7H,1,8H2,2H3
    • InChI Key: ZSBJCQGJFPHZRC-UHFFFAOYSA-N
    • SMILES: C=CCOS(=O)(=O)C1=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 212.050715g/mol
  • Surface Charge: 0
  • XLogP3: 2.2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 212.050715g/mol
  • Monoisotopic Mass: 212.050715g/mol
  • Topological Polar Surface Area: 51.8Ų
  • Heavy Atom Count: 14
  • Complexity: 268
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • Density: 1.180 g/mL at 20 °C(lit.)
  • Boiling Point: 319.2°Cat760mmHg
  • Flash Point: 146.8°C
  • Refractive Index: n20/D 1.523
  • PSA: 51.75000
  • LogP: 2.96710

Allyl 4-Methylbenzenesulfonate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • FLUKA BRAND F CODES:10-21
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

Allyl 4-Methylbenzenesulfonate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM343727-1g
Allyl toluene-4-sulfonate
4873-09-0 95%+
1g
$58 2022-06-11
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HO940-200mg
Allyl 4-Methylbenzenesulfonate
4873-09-0 98%
200mg
276.0CNY 2021-07-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1207849-100mg
Allyl 4-methylbenzenesulfonate
4873-09-0 98%
100mg
¥45 2023-04-13
eNovation Chemicals LLC
Y1199634-5g
Allyl 4-methylbenzenesulfonate
4873-09-0 95%
5g
$400 2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1207849-250mg
Allyl 4-methylbenzenesulfonate
4873-09-0 98%
250mg
¥67.00 2024-05-11
Enamine
EN300-2190612-10.0g
prop-2-en-1-yl 4-methylbenzene-1-sulfonate
4873-09-0
10g
$1654.0 2023-05-31
Enamine
EN300-2190612-1.0g
prop-2-en-1-yl 4-methylbenzene-1-sulfonate
4873-09-0
1g
$385.0 2023-05-31
Enamine
EN300-2190612-0.25g
prop-2-en-1-yl 4-methylbenzene-1-sulfonate
4873-09-0
0.25g
$90.0 2023-09-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HO940-250mg
Allyl 4-Methylbenzenesulfonate
4873-09-0 98%
250mg
416CNY 2021-05-07
Enamine
EN300-2190612-0.1g
prop-2-en-1-yl 4-methylbenzene-1-sulfonate
4873-09-0
0.1g
$87.0 2023-09-16

Allyl 4-Methylbenzenesulfonate Suppliers

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4873-09-0)
Order Number:SFD687
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:01
Price ($):

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